Cas no 57536-26-2 (Naphthalene, 2-[[2-(chloromethyl)phenyl]thio]-)

Naphthalene, 2-[[2-(chloromethyl)phenyl]thio]- structure
57536-26-2 structure
Product Name:Naphthalene, 2-[[2-(chloromethyl)phenyl]thio]-
CAS No:57536-26-2
MF:C17H13ClS
MW:284.803122282028
CID:345005
PubChem ID:12228098
Update Time:2025-04-19

Naphthalene, 2-[[2-(chloromethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 2-[[2-(chloromethyl)phenyl]thio]-
    • 2-[2-(chloromethyl)phenyl]sulfanylnaphthalene
    • DTXSID60481396
    • 57536-26-2
    • Inchi: 1S/C17H13ClS/c18-12-15-7-3-4-8-17(15)19-16-10-9-13-5-1-2-6-14(13)11-16/h1-11H,12H2
    • InChI Key: VHERLWUZQZPAGW-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC=CC=1SC1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 284.04279
  • Monoisotopic Mass: 284.0426493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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